Cas no 5331-37-3 (Ethanol, 2-(butylthio)-)

• Product Name: Ethanol, 2-(butylthio)-
• CAS No: 5331-37-3
• MF: C₆H₁₄OS
• MW: 134.239760875702
• MDL: MFCD00014042
• CID: 376399
• PubChem ID: 87563881
• Update Time: 2025-07-19

Ethanol, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(butylthio)-
• 2-(Butylthio)ethanol
• 2-butylsulfanylethanol
• N-BUTYLTHIOETHANOL
• 2-(BUTYLTHIO)-ETHANOL
• Butylthioethanol
• 2-Hydroxyethyl butyl sulfide
• Butyl 2-hydroxyethyl sulfide
• Kretol
• InChI=1/C6H14OS/c1-2-3-5-8-6-4-7/h7H,2-6H2,1H
• CS-0313179
• FT-0608745
• B0917
• n-Butyl 2-hydroxyethyl sulfide
• NSC2279
• DTXSID40201458
• 3-Thiaheptanol-1
• NS00032711
• 2-(n-Butylthio)ethanol
• 2-(n-butylthio) ethanol
• SCHEMBL2426098
• T71016
• 5331-37-3
• 2-(Butylsulfanyl)ethanol #
• 2-Hydroxyethyl n-butyl sulfide
• AKOS005593648
• EINECS 226-229-8
• 2-(BUTYLSULFANYL)-1-ETHANOL
• NSC 2279
• MFCD00014042
• 2-(Butylthio)ethan-1-ol
• NSC-2279
• 2-(Butylsulfanyl)ethanol
• DB-052293
• STK675274

• MDL： MFCD00014042
• Inchi： 1S/C6H14OS/c1-2-3-5-8-6-4-7/h7H,2-6H2,1H3
• InChI Key： ARRJJHJQSNPJFV-UHFFFAOYSA-N
• SMILES： S(CCO)CCCC

Computed Properties

• Exact Mass: 134.07700
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.965
• Boiling Point: 217°C(lit.)
• Flash Point: 107 ºC
• Refractive Index: 1.4770-1.4810
• PSA: 45.53000
• LogP: 1.51200
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Ethanol, 2-(butylthio)-

Recent Advances in the Study of Ethanol, 2-(butylthio)- (CAS: 5331-37-3) in Chemical Biology and Pharmaceutical Research

Ethanol, 2-(butylthio)- (CAS: 5331-37-3) is a sulfur-containing organic compound that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, its interactions with biological targets, and its potential as a novel therapeutic agent. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the compound's role in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethanol, 2-(butylthio)- exhibits inhibitory effects on certain cytochrome P450 enzymes, which are crucial in drug metabolism. This finding suggests potential applications in drug-drug interaction studies and the development of enzyme inhibitors. The study employed molecular docking simulations and in vitro assays to characterize these interactions, providing valuable insights into the compound's mechanism of action.

In the field of antimicrobial research, Ethanol, 2-(butylthio)- has shown promising activity against drug-resistant bacterial strains. A recent publication in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity to human cells. The researchers synthesized several analogs and evaluated their structure-activity relationships, identifying key structural features responsible for the antimicrobial properties. These findings open new avenues for developing novel antibiotics to combat resistant infections.

The compound's potential in cancer research has also been explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated Ethanol, 2-(butylthio)- as a potential chemosensitizer in combination therapies. The results indicated that the compound could enhance the efficacy of conventional chemotherapeutic agents by modulating cellular efflux pumps, thereby overcoming multidrug resistance in cancer cells. This research employed cell-based assays and animal models to validate the compound's effects, suggesting its potential utility in combination cancer therapies.

From a chemical synthesis perspective, recent advancements have improved the production and purification of Ethanol, 2-(butylthio)-. A 2023 paper in Organic Process Research & Development described a novel catalytic method for its synthesis with improved yield and reduced environmental impact. The new process utilizes green chemistry principles and demonstrates scalability for industrial production, addressing previous limitations in the compound's availability for research and potential clinical applications.

In conclusion, recent research on Ethanol, 2-(butylthio)- (CAS: 5331-37-3) has revealed its multifaceted potential in pharmaceutical applications, ranging from enzyme modulation to antimicrobial and anticancer activities. The compound's unique chemical properties continue to inspire innovative research directions, and ongoing studies are expected to further elucidate its therapeutic potential. As research progresses, this compound may emerge as a valuable tool in drug discovery and a potential candidate for clinical development.